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Compound of Interest

Compound Name: NRX-103095

Cat. No.: B10854704 Get Quote

Technical Support Center: NRX-103095
Welcome to the technical support center for NRX-103095. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on optimizing

the use of NRX-103095 for maximum efficacy in your experiments. Here you will find

troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols,

and data presentation to support your research endeavors.

Understanding NRX-103095
NRX-103095 is a small molecule enhancer of the protein-protein interaction between β-catenin

and its cognate E3 ubiquitin ligase, SCFβ-TrCP.[1] By acting as a "molecular glue," NRX-
103095 promotes the ubiquitination and subsequent proteasomal degradation of β-catenin,

particularly mutant forms that may accumulate in certain disease states.[2] The reported EC50

for enhancing the binding of phosphorylated β-catenin peptide to β-TrCP is 163 nM.[1]

Signaling Pathway
The efficacy of NRX-103095 is intrinsically linked to the Wnt/β-catenin signaling pathway.

Under normal conditions, in the absence of a Wnt signal, β-catenin is targeted for degradation

by a "destruction complex" of proteins. This complex facilitates the phosphorylation of β-

catenin, marking it for recognition by the SCFβ-TrCP E3 ligase and subsequent ubiquitination

and degradation. NRX-103095 enhances this natural process.
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1. Seed cells in a multi-well plate

2. Prepare serial dilutions of NRX-103095

3. Treat cells with NRX-103095 for a fixed time (e.g., 24h)

4. Lyse cells and collect protein

5. Perform Western Blot for β-catenin and a loading control

6. Quantify band intensity and normalize to loading control

7. Plot dose-response curve and determine IC50

 

1. Treat cells with NRX-103095 or vehicle

2. Lyse cells in a non-denaturing buffer

3. Pre-clear lysate with protein A/G beads

4. Incubate lysate with anti-β-TrCP antibody

5. Precipitate with protein A/G beads

6. Wash beads and elute proteins

7. Perform Western Blot for β-catenin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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